Cas no 1396870-46-4 (1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea)

1-(5-Chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea is a synthetic urea derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a chloro-methoxyphenyl moiety with a phenoxypyrimidine group, offering unique binding properties that may be explored for targeted biological activity. The compound's chloro and methoxy substituents enhance its electronic and steric characteristics, while the phenoxypyrimidine component contributes to its potential as a kinase inhibitor or modulator of protein-protein interactions. Its well-defined molecular architecture makes it a promising candidate for structure-activity relationship (SAR) studies in drug discovery. The compound is typically characterized by high purity and stability, ensuring reliability in experimental settings. Further research may elucidate its specific pharmacological or biochemical applications.

1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea structure

1396870-46-4 structure

Product Name:1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea

CAS No:1396870-46-4

MF:C₁₈H₁₅ClN₄O₃

MW:370.789702653885

CID:5365295

Update Time:2025-06-12

1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea
- Inchi： 1S/C18H15ClN4O3/c1-25-16-8-7-12(19)9-15(16)23-17(24)22-13-10-20-18(21-11-13)26-14-5-3-2-4-6-14/h2-11H,1H3,(H2,22,23,24)
- InChI Key： PQGKMCAYJDINIJ-UHFFFAOYSA-N
- SMILES： N(C1=CC(Cl)=CC=C1OC)C(NC1=CN=C(OC2=CC=CC=C2)N=C1)=O

1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6363-0468-2μmol	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6363-0468-5μmol	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6363-0468-10μmol	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6363-0468-20μmol	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6363-0468-1mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	1mg	$54.0	2023-09-09
Life Chemicals	F6363-0468-2mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	2mg	$59.0	2023-09-09
Life Chemicals	F6363-0468-3mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	3mg	$63.0	2023-09-09
Life Chemicals	F6363-0468-4mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	4mg	$66.0	2023-09-09
Life Chemicals	F6363-0468-5mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	5mg	$69.0	2023-09-09
Life Chemicals	F6363-0468-10mg	1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea	1396870-46-4	10mg	$79.0	2023-09-09

1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea

Introduction to 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396870-46-4)

1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea, also known by its CAS number 1396870-46-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative is characterized by its unique structural features, which include a 5-chloro-2-methoxyphenyl moiety and a 2-phenoxypyrimidin-5-yl group. These functional groups contribute to the compound's biological activity and pharmacological properties, making it a subject of extensive research.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the 5-chloro-2-methoxyaniline intermediate, which is then reacted with isocyanate to form the desired urea derivative. The final step often involves the coupling of this intermediate with a 2-phenoxypyrimidine derivative to yield the target compound. The synthetic route is highly reproducible and can be scaled up for industrial production, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the potential of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative effects, 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it has shown low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396870-46-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more clinical data become available, it is expected that this compound will play a significant role in advancing treatments for various diseases.